Cas no 59-43-8 (Thiamine)

• Product Name: Thiamine
• CAS No: 59-43-8
• MF: C₁₂H₁₇ClN₄OS
• MW: 300.807579755783
• MDL: MFCD00044586
• CID: 33729
• PubChem ID: 6042
• Update Time: 2025-08-15

Thiamine Chemical and Physical Properties

Names and Identifiers

• 3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-3-ium chloride
• Metatone
• Aneurin
• Antiberiberi factor
• Biamine
• Betalin S
• Betamin
• Beta-Sol
• Thiamine chloride
• Vitamin B1
• 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol,chloride
• AURORA KA-7821
• Thiamine (Vitamin B1)
• 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-5-(2- hydroxyethyl)-4-methylthiazolium chloride
• Betabion hydrochloride
• thiamine hydrochloride
• VitaMin B1 Hydrochloride
• thiamine
• Thiamine monochloride
• Aneurine
• Tiamina
• Oryzanin
• Thiaminum
• Oryzanine
• Bethiamin
• Vitaneurin
• Beivon
• Apatate drape
• Thiamine, chloride
• B-Amin
• Betabion
• Thiamine [INN:BAN]
• Tiamina [INN-Spanish]
• Thiaminum [INN-Latin]
• thiamine(1+) chloride
• X66NSO3N35
• AK109288
• Thiamine (Vit B1)
• Thiazolium, 3-((4-amino-2-me
• thiamine(1+) ion
• 3-(4-AMINO-2-METHYL-PYRIMIDIN-5-YLMETHYL)-5-(2-HYDROXY-ETHYL)-4-METHYL-THIAZOL-3-IUM
• SMR000875246
• MLS001332448
• MLS001332447
• MLS001304099
• MLSMR
• SMR000718788
• thiaminium
• Thiamin
• Thiamine

• MDL： MFCD00044586
• Inchi： 1S/C12H17N4OS.ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);1H/q+1;/p-1
• InChI Key： MYVIATVLJGTBFV-UHFFFAOYSA-M
• SMILES： [Cl-].CC1[N+](CC2C(N)=NC(C)=NC=2)=CSC=1CCO

Computed Properties

• Exact Mass: 300.08100
• Monoisotopic Mass: 300.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1
• Topological Polar Surface Area: 104
• Molecular Weight: 300.81

Experimental Properties

• Color/Form: The white needle shaped crystalline powder has a faint special smell like rice bran and a bitter taste.
• Density: 1.3175 (rough estimate)
• Melting Point: 250-258°C
• Boiling Point: 351.9°C at 760 mmHg
• Flash Point: °C
• Refractive Index: 1.5630 (estimate)
• Solubility: SLIGHTLY SOL IN ALC & CHLOROFORM /MONONITRATE/
• PSA: 104.15000
• LogP: 1.99090
• Odor: SLIGHT, CHARACTERISTIC
• Solubility: It is very soluble in water (1g in 1ml20 ℃ water), slightly soluble in ethanol, and insoluble in ether, benzene, chloroform and acetone.
• Vapor Pressure: 1.8X10-10 mm Hg at 25 °C (est)

Thiamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S26-S36/37/39-S22
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38-R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Thiamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Thiamines
• Solvents and Organic Chemicals Organic Compounds